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Compound of Interest

Compound Name: 2,7-Dimethyl-2,6-octadiene

Cat. No.: B099637 Get Quote

Introduction

While the specific molecule 2,7-Dimethyl-2,6-octadiene is not utilized as a fragrance

ingredient, the closely related compound, Dihydromyrcene (2,6-Dimethyl-2,7-octadiene), and

its alcohol derivative, Dihydromyrcenol (2,6-Dimethyl-7-octen-2-ol), are indispensable in the

modern perfumer's palette. This document provides detailed application notes and protocols for

Dihydromyrcene and Dihydromyrcenol, highlighting their significant contributions to the

fragrance industry. These compounds are celebrated for their fresh, citrus, and floral

characteristics, forming the backbone of numerous iconic scents.

Application Notes
Dihydromyrcene primarily serves as a crucial intermediate in the synthesis of other fragrance

materials, most notably Dihydromyrcenol. Dihydromyrcenol, with its powerful and versatile

scent profile, is extensively used across a wide range of products, from fine fragrances to

household and personal care items.

Dihydromyrcenol: A Cornerstone of Freshness

Dihydromyrcenol is a synthetic monoterpenoid alcohol renowned for its fresh, clean, and citrus-

floral aroma with nuances of lavender and a slightly soapy character.[1] Its exceptional

persistence and vibrant "just-washed" effect make it a key component in masculine fougères,

aquatic perfumes, and a variety of functional products.[1]
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Key Applications:

Fine Fragrances: A fundamental component in creating fresh, clean scents. It is particularly

prominent in masculine top notes but also adds a modern twist to feminine fragrances in

smaller amounts.

Personal Care Products: Widely incorporated into deodorants, antiperspirants, shampoos,

toilet soaps, and body sprays for its refreshing and odor-masking properties.[1][2] Its stability

and cost-effectiveness are highly valued in these applications.

Household Products: Extensively used in detergents, fabric softeners, and air care products

to impart a clean and fresh aroma.[1] In soap manufacturing, its concentration can be as

high as 20%.[3]

Other Uses: Found in scented candles, incense, and potpourri to provide a long-lasting,

pleasant fragrance.[2]

Odor Profile and Characteristics:

The olfactory character of Dihydromyrcenol is described as fresh, floral (lavender-like), citrusy

(reminiscent of lime and bergamot), and slightly soapy or metallic.[1][4] While its initial odor

strength is considered weak to medium, it possesses high substantivity, lingering for several

hours on a blotter.[1][5]

Dihydromyrcene: The Precursor

Dihydromyrcene itself has a floral, rosy, herbal, and citrusy-terpenic odor.[5] While it can be

used in fragrance concentrates, its primary role is as a starting material for the synthesis of

more impactful fragrance ingredients like Dihydromyrcenol, as well as jasmine and sandalwood

type fragrances.[5]

Quantitative Data Summary
The following tables summarize the key quantitative data for Dihydromyrcene and

Dihydromyrcenol, providing a comparative overview of their physical and olfactory properties.

Table 1: Physicochemical Properties
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Property Dihydromyrcene Dihydromyrcenol

CAS Number 2436-90-0 18479-58-8

Molecular Formula C10H18 C10H20O

Molecular Weight 138.25 g/mol 156.27 g/mol

Specific Gravity 0.760 @ 25°C -

Refractive Index 1.439 @ 20°C -

Vapor Pressure 2.00 mmHg @ 20°C -

Flash Point 96.00 °F (35.56 °C) -

Appearance -
Clear, colorless to slightly

viscous liquid[1]

Table 2: Olfactory and Application Data

Parameter Dihydromyrcene Dihydromyrcenol

Odor Type Floral, Herbal, Citrus, Terpenic
Fresh, Citrus, Aromatic, Floral

(Lavender)

Odor Strength Medium Weak to Medium

Substantivity 4 hours at 100% High (lingers several hours)[1]

Recommended Usage Level in

Fragrance Concentrate
Up to 4.0%[5] 1-5% in fragrance formulas[1]

Flavor Use Not for flavor use[5] Not typically used in food

Experimental Protocols
Detailed methodologies for the evaluation and synthesis of these fragrance compounds are

crucial for researchers and developers.

Protocol 1: Synthesis of Dihydromyrcenol from Dihydromyrcene
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This protocol outlines the common industrial methods for the synthesis of Dihydromyrcenol.

Method A: Chlorination and Hydrolysis

Chlorination: Dihydromyrcene is reacted with a chlorinating agent.

Hydrolysis: The resulting chlorinated intermediate is then hydrolyzed using an alkaline

aqueous solution to yield Dihydromyrcenol.

Method B: Esterification and Saponification[3]

Esterification: Dihydromyrcene is esterified using acetic acid or formic acid in the presence of

an acid catalyst.

Saponification and Hydrolysis: The formed ester is subsequently saponified and hydrolyzed

under alkaline conditions to produce Dihydromyrcenol.[3]

Method A: Chlorination and Hydrolysis

Method B: Esterification and Saponification

Dihydromyrcene Chlorination Chlorinated Intermediate Hydrolysis
(Alkaline Water) Dihydromyrcenol

Dihydromyrcene Esterification
(Acetic/Formic Acid) Ester Intermediate Saponification & Hydrolysis

(Alkaline Conditions) Dihydromyrcenol

Click to download full resolution via product page

Caption: Synthesis pathways of Dihydromyrcenol from Dihydromyrcene.

Protocol 2: Olfactory Evaluation Workflow

This protocol describes a standard workflow for the sensory evaluation of fragrance materials

like Dihydromyrcenol.
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Preparation of Samples: Prepare solutions of the fragrance material in a suitable solvent

(e.g., ethanol) at various concentrations (e.g., 1%, 5%, 10%).

Blotter Preparation: Dip fragrance blotters into each solution for a standardized duration.

Initial Evaluation (Top Notes): Evaluate the odor profile immediately after dipping to assess

the top notes.

Dry-Down Evaluation: Evaluate the blotters at regular intervals (e.g., 30 minutes, 1 hour, 4

hours, 24 hours) to assess the evolution of the scent (heart and base notes) and its

substantivity.

Panel Assessment: A trained sensory panel evaluates the odor characteristics, intensity, and

hedonic tone using a standardized questionnaire.

Data Analysis: Analyze the collected data to determine the odor profile, strength, longevity,

and overall preference.
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Caption: Workflow for olfactory evaluation of fragrance materials.

Signaling Pathway
The perception of fragrance molecules like Dihydromyrcenol involves a complex olfactory

signaling pathway.
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Binding to Receptors: Odorant molecules enter the nasal cavity and bind to specific Olfactory

Receptors (ORs) located on the cilia of Olfactory Sensory Neurons (OSNs).

G-Protein Activation: This binding activates a specific G-protein (Golf).

Adenylate Cyclase Activation: The activated Golf then stimulates adenylate cyclase III

(ACIII).

cAMP Production: ACIII catalyzes the conversion of ATP to cyclic AMP (cAMP).

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The influx of cations (Na+ and Ca2+) through the CNG channels leads to the

depolarization of the OSN membrane.

Signal Transmission: If the depolarization reaches a certain threshold, an action potential is

generated and transmitted along the axon of the OSN to the olfactory bulb in the brain,

where the signal is further processed, leading to the perception of smell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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